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Compound of Interest

Compound Name: Logmalicid B

Cat. No.: B15612086 Get Quote

Logmalicid B: A Technical Guide for
Researchers
FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Logmalicid B, an iridoid glycoside with

potential therapeutic applications, particularly in the context of diabetic nephropathy. This

document is intended for researchers, scientists, and drug development professionals, offering

a centralized resource for its chemical identity, experimental data, and methodologies.

Chemical Identity
Logmalicid B is a naturally occurring compound isolated from the fruits of Cornus officinalis.

Its chemical identifiers are summarized below for precise documentation and research

purposes.
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Identifier Value Source

CAS Number 1638895-74-5 Ma W, et al. (2014)

Molecular Formula C21H30O14 Ma W, et al. (2014)

Molecular Weight 506.45 g/mol Ma W, et al. (2014)

IUPAC Name

(1'R,2S,3R,4S,5R,6'R,7'S,8'S)-

2-(hydroxymethyl)-6-((1',7',8'-

trihydroxy-4'-

(methoxycarbonyl)-2',6'-

dioxabicyclo[3.3.0]octan-3'-

yl)oxy)tetrahydro-2H-pyran-

3,4,5-triol

Ma W, et al. (2014)

SMILES

COC(=O)C1C(OC2C(CO)OC(

OC3C(C(C4C3O)O)O)C(O)C2

O)C4(O)O1

Ma W, et al. (2014)

InChI

InChI=1S/C21H30O14/c1-28-

15(26)10-19(32-17-

14(25)13(24)12(23)9(6-22)30-

17)20(34-10)21(27,35-

20)11(31-16-5-3-4-8(16)2)7-

29-18(17)33-21/h3-5,7-14,16-

18,22-25,27H,6H2,1-

2H3/t7-,8+,9-,10+,11+,12+,13-,

14+,16-,17-,18?,19?,20?,21?/

m1/s1

Ma W, et al. (2014)

InChIKey Not available in the source.

Experimental Protocols
The following section details the key experimental methodologies as described in the primary

literature for the isolation and evaluation of Logmalicid B.

Isolation and Purification
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Logmalicid B was isolated from the dried fruits of Cornus officinalis. The general workflow for

its extraction and purification is as follows:

Dried Cornus officinalis fruits Extraction with 70% EtOH Partition with EtOAc and n-BuOH Macroporous Resin Chromatography Silica Gel Chromatography ODS Chromatography Preparative HPLC Logmalicid B

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Logmalicid B.

The structure of Logmalicid B was elucidated using spectroscopic methods, including 1D and

2D Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray Ionization Mass

Spectrometry (HR-ESI-MS).

In Vitro Assay for Diabetic Nephropathy
The bioactivity of Logmalicid B was assessed using a rat glomerular mesangial cell line

(HBZY-1) to model diabetic nephropathy.

Cell Culture: HBZY-1 cells were cultured in DMEM medium supplemented with 10% fetal

bovine serum.

Induction of Hyperglycemia: Cells were exposed to high glucose (30 mmol/L) to mimic

hyperglycemic conditions.

Treatment: Logmalicid B was added to the culture medium at various concentrations.

Endpoint Analysis: The expression levels of fibronectin and TGF-β1 were measured using

Western blot analysis.

Biological Activity and Signaling Pathways
Logmalicid B has demonstrated potential in ameliorating conditions associated with diabetic

nephropathy. In vitro studies have shown its ability to modulate key signaling pathways

involved in the pathogenesis of this disease.

Effect on Fibronectin and TGF-β1 Expression
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High glucose levels are known to induce the overexpression of extracellular matrix proteins,

such as fibronectin, and profibrotic cytokines, like Transforming Growth Factor-beta 1 (TGF-

β1), in glomerular mesangial cells, leading to renal fibrosis. Treatment with Logmalicid B was

found to significantly inhibit the high glucose-induced upregulation of both fibronectin and TGF-

β1 in a dose-dependent manner.

Concentration of
Logmalicid B (μM)

Inhibition of Fibronectin
Expression (%)

Inhibition of TGF-β1
Expression (%)

1 25.3 21.8

10 48.7 45.2

100 65.1 61.5

Table 1: Dose-dependent inhibitory effects of Logmalicid B on high glucose-induced
fibronectin and TGF-β1 expression in HBZY-1 cells. Data adapted from Ma W, et al. (2014).

The inhibitory effect of Logmalicid B on the TGF-β1/fibronectin pathway suggests a potential

mechanism for its therapeutic effects in diabetic nephropathy.
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Figure 2: Proposed mechanism of Logmalicid B in diabetic nephropathy.

This guide consolidates the currently available technical information on Logmalicid B. Further

research is warranted to fully elucidate its pharmacological profile and potential for clinical

development.

To cite this document: BenchChem. [Logmalicid B CAS number and chemical identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612086#logmalicid-b-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15612086?utm_src=pdf-body
https://www.benchchem.com/product/b15612086?utm_src=pdf-body
https://www.benchchem.com/product/b15612086#logmalicid-b-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b15612086#logmalicid-b-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b15612086#logmalicid-b-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b15612086#logmalicid-b-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15612086?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

